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Compound of Interest

3-Chloro-4-
Compound Name:

methoxyphenethylamine
CAS No.: 7569-87-1
Cat. No.: B1586336

Get Quote

Executive Summary

3-Chloro-4-methoxyphenethylamine is a substituted phenethylamine derivative characterized
by a chlorine atom at the 3-position and a methoxy group at the 4-position of the phenyl ring.
While less prominent than its 2,5-dimethoxy counterparts (e.g., the 2C-series), this specific
substitution pattern represents a critical scaffold for Structure-Activity Relationship (SAR)
studies targeting monoamine transporters.

The introduction of the chlorine atom at the meta position (C3) serves two primary
pharmacological functions: it increases lipophilicity (logP) relative to the parent 4-
methoxyphenethylamine, facilitating blood-brain barrier (BBB) penetration, and it sterically
hinders metabolic O-demethylation at the adjacent 4-methoxy position. This guide details the
physicochemical profile, validated synthetic pathways, and handling protocols for this
compound.

Chemical Identity & Physicochemical Properties
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Nomenclature & Structure

o |[UPAC Name: 2-(3-Chloro-4-methoxyphenyl)ethanamine
e Common Name: 3-Chloro-4-methoxy-PEA
e Molecular Formula: C

H
CINO

e Molecular Weight: 185.65 g/mol (Freebase)

Physical Properties Table

The following data aggregates calculated values based on QSAR models and standard
phenethylamine characteristics.

Property Value | Description Note
Appearance (Freebase) Colorless to pale yellow oil Oxidizes upon air exposure
Appearance (HCI Salt) White crystalline solid Hygroscopic
) ) ) Typical for chlorinated PEA
Melting Point (HCI) 185-190 °C (Predicted)
salts
- ) Decomposes before boiling at
Boiling Point (Freebase) ~285 °C at 760 mmHg
atm pressure
) ) Basic character similar to
Predicted pKa 9.65 (Amine) )
mescaline
LogP (Octanol/Water) ~2.1 Moderate lipophilicity
N Water (High for HCI salt), Freebase soluble in DCM,
Solubility
EtOH, DMSO Et20

Synthetic Methodology
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Directive: The synthesis of 3-Chloro-4-methoxyphenethylamine follows the classical
"nitrostyrene route," utilizing the Henry Reaction followed by hydride reduction. This pathway is
preferred for its scalability and the commercial availability of the aldehyde precursor.

Precursor Verification

 Starting Material: 3-Chloro-4-methoxybenzaldehyde
e CAS: 34841-06-0

e Purity Requirement: >98% (GC) to prevent regioisomer contamination.

Reaction Scheme Visualization

The following diagram illustrates the two-step conversion from the benzaldehyde to the final
amine.
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Figure 1: Synthetic pathway from aldehyde precursor to phenethylamine target.

Detailed Experimental Protocols
Step 1: Henry Reaction (Condensation)

Objective: Synthesis of 3-Chloro-4-methoxy-

-nitrostyrene.

e Reagents: 3-Chloro-4-methoxybenzaldehyde (1.0 eq), Nitromethane (solvent/reagent, 10-20
eq), Ammonium Acetate (0.2 eq).

e Protocol:

o Dissolve the aldehyde in excess nitromethane.
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o Add ammonium acetate catalyst.
o Reflux for 2—4 hours. Monitor via TLC (disappearance of aldehyde spot).

o Workup: Remove excess nitromethane under reduced pressure. The residue typically
crystallizes upon cooling or addition of cold isopropanol.

o Purification: Recrystallize from IPA/MeOH to obtain yellow needles.

o Causality: Ammonium acetate acts as a mild base/acid buffer to catalyze the dehydration
of the intermediate nitroaldol without polymerizing the sensitive nitrostyrene.

Step 2: Hydride Reduction

Objective: Reduction of the nitroalkene to the primary amine.
e Reagents: Lithium Aluminum Hydride (LIAIH

, 4.0 eq), Anhydrous THF or Et
O.
» Protocol:
o Safety: Prepare an inert atmosphere (N
or Ar). LIAIH
is pyrophoric.
o Suspend LiAIH
in anhydrous THF at 0 °C.
o Add the nitrostyrene (dissolved in THF) dropwise to maintain a gentle reflux.

o Reflux for 12—24 hours to ensure complete reduction of both the alkene and nitro group.

o Quenching (Fieser Method): Cool to 0 °C. Carefully add water (1 mL per g LAH), then 15%
NaOH (1 mL), then water (3 mL).
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o Filter the granular aluminum salts.

o Isolation: Acidify the filtrate with HCI gas or conc. HCI/IPA to precipitate the amine
hydrochloride salt.

Pharmacological & Structural Context (SAR)

This compound serves as a valuable probe in medicinal chemistry due to the electronic and
steric properties of the 3-chloro substituent.

Structure-Activity Relationship (SAR) Logic

o Metabolic Stability: The 4-methoxy group on phenethylamines is a primary target for
Cytochrome P450 (CYP2D6) O-demethylation. The introduction of a chlorine atom at the
ortho position (C3) relative to the methoxy group creates steric hindrance, potentially
retarding this metabolic pathway and extending the compound's half-life.

» Electronic Effects: Chlorine is electron-withdrawing (inductive) but electron-donating
(resonance). In this system, it deactivates the ring slightly compared to the 3,4-dimethoxy
analog, which may alter binding affinity at 5-HT

or 5-HT

receptors.
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Figure 2: Structure-Activity Relationship (SAR) map detailing the functional roles of
substituents.

Analytical Characterization (Expected)

To validate the synthesis, the following spectral signatures must be confirmed.
« 1H NMR (CDCI

, 400 MHz):
o 6.9-7.3 (m, 3H, Aromatic protons).
o 3.85 (s, 3H, -OCH
).
o 2.95 (t, 2H, -CH
-NH
).
o 2.70 (t, 2H, Ar-CH
).
o Mass Spectrometry (ESI+):
o [M+H]+: Calculated 186.06.

o Isotope Pattern: Distinctive 3:1 ratio for M and M+2 peaks due to

Cl/

Cl natural abundance.

Safety & Handling

o Hazard Class: Irritant (Skin/Eye), Acute Toxicity (Oral/Inhalation).
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o Storage: Store HCI salt in a desiccator at -20 °C. Freebase is unstable and should be
converted to salt immediately.

e Regulatory: Researchers must verify local scheduling laws. As a phenethylamine analog, it
may fall under "analog acts" in jurisdictions like the US (Federal Analogue Act) or UK
(Psychoactive Substances Act) if intended for human consumption.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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